molecular formula C4H3BrF4 B6250671 3-bromo-1,1,2,2-tetrafluorocyclobutane CAS No. 374-29-8

3-bromo-1,1,2,2-tetrafluorocyclobutane

Cat. No. B6250671
CAS RN: 374-29-8
M. Wt: 207
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-1,1,2,2-tetrafluorocyclobutane is a chemical compound with the linear formula C3H3BrF4 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .


Molecular Structure Analysis

The molecular structure of 3-bromo-1,1,2,2-tetrafluorocyclobutane is based on the linear formula C3H3BrF4 . The molecular weight of this compound is 194.955 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1,1,2,2-tetrafluorocyclobutane involves the bromination of 1,1,2,2-tetrafluorocyclobutane.", "Starting Materials": [ "1,1,2,2-tetrafluorocyclobutane", "Bromine" ], "Reaction": [ "Add 1,1,2,2-tetrafluorocyclobutane to a reaction flask", "Add bromine dropwise to the reaction flask while stirring at room temperature", "Continue stirring for several hours until the reaction is complete", "Extract the product with a suitable solvent", "Purify the product by distillation or recrystallization" ] }

CAS RN

374-29-8

Product Name

3-bromo-1,1,2,2-tetrafluorocyclobutane

Molecular Formula

C4H3BrF4

Molecular Weight

207

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.